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Compound of Interest

Compound Name: GSK2245035

Cat. No.: B607784

Researchers and laboratory professionals handling GSK2245035, a selective Toll-like receptor
7 (TLR7) agonist, must adhere to stringent disposal procedures to mitigate potential health and
environmental risks.[1][2] Due to its hazardous properties, including being toxic if swallowed,
harmful in contact with skin, fatal if inhaled, and very toxic to aquatic life with long-lasting
effects, proper disposal is a critical aspect of laboratory safety.

Personal Protective Equipment and Handling

Before beginning any disposal-related activities, it is imperative to wear appropriate personal
protective equipment (PPE). This includes double chemotherapy gloves, a solid-front barrier
gown, and safety goggles or a full-face shield.[3] All handling of GSK2245035 waste should be
conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or
aerosols.

Summary of Hazards and Required PPE
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Hazard Statement Personal Protective Equipment (PPE)

o Double chemotherapy gloves, solid-front barrier
H301: Toxic if swallowed _
gown, safety goggles/face shield[3]

) ) ) Double chemotherapy gloves, solid-front barrier
H312: Harmful in contact with skin
gown[3]

o Wear respiratory protection, use only in a well-
H330: Fatal if inhaled ]
ventilated area or fume hood

H410: Very toxic to aquatic life with long lasting ) ]
tect Avoid release to the environment
effects

Step-by-Step Disposal Protocol

The disposal of GSK2245035 and its contaminated materials must be managed in accordance
with federal, state, and local regulations for hazardous waste.[3][4] The following is a general
procedural guide:

» Waste Segregation: All waste contaminated with GSK2245035, including unused product,
solutions, contaminated labware (e.g., vials, pipette tips, gloves), and cleaning materials,
must be segregated from other laboratory waste streams.[3][5] Do not mix this waste with
other chemical or biological waste unless explicitly permitted by your institution's
environmental health and safety (EHS) office.[3]

e Containerization:

o Solid Waste: Place all solid waste, such as contaminated gloves, gowns, and labware, into
a designated, leak-proof, and clearly labeled hazardous waste container.[5] For sharps like
needles and syringes, use a designated sharps container.[3] However, if a syringe
contains any residual drug, it must be disposed of as hazardous chemical waste in a
special bulk waste container, not a standard sharps container.[3]

o Liquid Waste: Collect all liquid waste containing GSK2245035 in a compatible, sealed, and
shatter-resistant container.[5] The original container may be used if it is in good condition
and can be securely sealed.[5] Do not dispose of liquid waste down the sanitary sewer.[4]
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o Labeling: All waste containers must be clearly labeled with a hazardous waste tag that
includes the chemical name ("GSK2245035"), concentration, and associated hazards.[5]

o Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
satellite accumulation area (SAA) while awaiting pickup.[3] Ensure that incompatible wastes
are stored separately.[5]

e Disposal Request: Once a waste container is full or no longer in use, submit a hazardous
waste pick-up request to your institution's EHS office.[3] Do not attempt to transport or
dispose of the waste independently.

o Spill Management: In the event of a spill, immediately alert others in the area and follow your
institution's spill response procedures. Small spills may be cleaned up by trained laboratory
personnel wearing appropriate PPE. Collect all spill cleanup materials and dispose of them
as hazardous waste. For larger spills, evacuate the area and contact your EHS office for
assistance.[3]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of GSK2245035 waste.
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Caption: Workflow for the safe disposal of GSK2245035 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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